Cas no 1934459-03-6 (1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 1934459-03-6
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6575984
• PubChem ID: 130698453
• Update Time: 2025-07-22

1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde
• EN300-1622484
• 1934459-03-6

• Inchi： 1S/C11H18O/c1-9-3-2-6-11(9,8-12)7-10-4-5-10/h8-10H,2-7H2,1H3
• InChI Key： USLNUZZFOCUSTF-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC1C)CC1CC1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde

Chemical Profile of 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1934459-03-6)

1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde, identified by its CAS number 1934459-03-6, is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This aldehyde derivative belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and synthetic applications.

The molecular structure of 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde consists of a cyclopentane ring substituted with both a cyclopropylmethyl group and a methyl group, with an aldehyde functional group at the 1-position. This arrangement creates a molecule with interesting steric and electronic properties, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The cyclopentane ring in 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde is particularly noteworthy, as it can serve as a privileged scaffold for designing molecules with enhanced binding affinity and selectivity. The presence of the aldehyde group further enhances its utility as a building block for more complex molecules, allowing for further derivatization through condensation reactions or nucleophilic additions.

One of the most compelling aspects of 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its use in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The cyclopropylmethyl group, in particular, has been shown to contribute to the binding affinity of certain drug candidates by improving hydrophobic interactions with target proteins.

The aldehyde functionality at the 1-position of 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde provides additional opportunities for chemical modification. Aldehydes are well-known for their reactivity, allowing for easy conjugation with various biomolecules such as peptides, sugars, and other heterocycles. This reactivity has been exploited in the development of conjugate vaccines and targeted drug delivery systems, where the aldehyde group serves as a versatile linker.

Recent advances in computational chemistry have also highlighted the importance of 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde as a virtual scaffold. Molecular modeling studies have demonstrated that slight modifications to its structure can lead to significant changes in binding affinity and selectivity against specific biological targets. These studies have provided valuable insights into the design of next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent developments in catalytic methods have made it possible to access this compound more efficiently. Transition metal-catalyzed reactions, such as cross-coupling and cyclization reactions, have been particularly useful in constructing the cyclopentane ring system while introducing the desired substituents at specific positions.

In conclusion, 1-(cyclopropylmethyl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1934459-03-6) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.